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Compound of Interest

Compound Name: VU591 hydrochloride

Cat. No.: B10768957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The renal outer medullary potassium (ROMK) channel, Kir1.1, is a well-validated target for a

novel class of diuretics that offer the potential for potassium-sparing effects. VU591
hydrochloride has been a cornerstone tool compound for studying the physiological roles of

Kir1.1. However, the landscape of Kir1.1 inhibitors is expanding, offering researchers a broader

selection of chemical probes with diverse properties. This guide provides a comprehensive

comparison of VU591 and its key alternatives, supported by experimental data and detailed

protocols to aid in the selection of the most appropriate tool for your research needs.

Performance Comparison of Kir1.1 Inhibitors
The following table summarizes the quantitative data for VU591 and its alternatives. The

inhibitory potency (IC50) against Kir1.1 and a panel of other inwardly rectifying potassium (Kir)

channels is presented to highlight the selectivity profile of each compound. All listed

compounds act as pore blockers of the Kir1.1 channel.[1][2][3][4]
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Notes

VU591
0.24

µM[5][6]

>10

µM[5]

>10

µM[5]

>10

µM[5]

~36 µM

(17%

inhibition

at 10 µM)

[4]

>10

µM[5]

Highly

selective

for Kir1.1

over

other Kir

channels

tested.[2]

[4]

VU590
0.29

µM[7]
No effect No effect No effect - 8 µM[7]

Predeces

sor to

VU591

with

significan

t off-

target

activity

on Kir7.1.

[2][4]

ML418 >10 µM >10 µM >10 µM >10 µM 1.9 µM[8] 0.31

µM[8][9]

A potent

and

selective

Kir7.1

blocker,

often

used as

a

counter-

screenin

g tool. It

shows

weak

activity
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on Kir1.1.

[9]

Compou

nd A

(Merck)

24 nM >100 µM >100 µM >100 µM - >100 µM

A highly

potent

and

selective

Kir1.1

inhibitor

develope

d by

Merck.[8]

Signaling Pathway and Experimental Workflow
To understand the context in which these inhibitors function and how they are typically

evaluated, the following diagrams illustrate the regulatory pathways of the Kir1.1 channel and a

standard experimental workflow for inhibitor screening and validation.
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Figure 1: Kir1.1 (ROMK) Channel Regulatory Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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